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Compound of Interest

Compound Name: Sulfachloropyridazine-13C6

Cat. No.: B15554262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical methodologies related to Sulfachloropyridazine-13C6. This isotopically labeled
compound is a critical tool in pharmacokinetic and metabolic studies, serving as an internal
standard for the quantification of Sulfachloropyridazine in various biological and environmental
matrices.

Chemical Properties and Identification

Sulfachloropyridazine-13C6 is a stable isotope-labeled version of the sulfonamide antibiotic,
Sulfachloropyridazine. The six carbon atoms of the benzene ring have been replaced with the
Carbon-13 isotope, providing a distinct mass shift for use in mass spectrometry-based
analytical methods.[1][2]

General Information
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Property

Value

Reference(s)

Chemical Name

4-amino-N-(6-chloropyridazin-
3-y1)(1,2,3,4,5,6-

13C6)benzene-1-sulfonamide

[1]

Sulfachloropyridazine-13C6;
N1-(6-Chloro-3-

Synonyms pyridazinyl)sulfanilamide- [1]
13C6; 3-Chloro-6-
sulfanilamidopyridazine-13C6

CAS Number 2731998-51-7 [31[4]

Unlabeled CAS

80-32-0

[1]

Appearance

Pale Yellow Solid

[1](2]

Physicochemical Data

The physicochemical properties of Sulfachloropyridazine-13C6 are expected to be nearly

identical to its unlabeled counterpart, with the exception of its molecular weight.

Property Value Reference(s)
Molecular Formula C4[13C]6H9CIN4O2S [1112]
Molecular Weight 290.68 g/mol [1][2]

Melting Point (unlabeled) 186-187 °C [3]

Density (unlabeled) 1.588 g/cm3 [3]

Solubility

Slightly soluble in DMSO and

Methanol.

[1](2]

Storage

Store at 2-8°C under an inert

atmosphere.

[1]

Solubility of Unlabeled Sulfachloropyridazine
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Detailed solubility data for the unlabeled form provides valuable guidance for handling and

formulation.
Solvent Solubility Reference(s)
0.5 M NaOH 50 mg/mL [5]
DMSO 56 mg/mL (196.68 mM) [6]
Water (pH 7.4) 35 pg/mL [7]

1,4-dioxane > acetone >
) acetonitrile > ethyl acetate >
Solvent Order (Descending) [8]
methanol > ethanol > 1-

butanol > isopropanol > water

Chemical Structure

The structure of Sulfachloropyridazine consists of a sulfanilamide core attached to a 3-chloro-6-
aminopyridazine ring. In Sulfachloropyridazine-13C6, the six carbon atoms of the phenyl ring
(benzene) are isotopically labeled with 13C.

IUPAC Name: 4-amino-N-(6-chloropyridazin-3-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-
sulfonamide[1]

The isotopic labeling is crucial for its application as an internal standard in quantitative analysis,
as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass in mass
spectrometry.[9]

Experimental Protocols

Sulfachloropyridazine-13C6 is primarily utilized as an internal standard in analytical methods
for the detection and quantification of Sulfachloropyridazine residues.[9] The following outlines
a general experimental workflow based on established methods for sulfonamide analysis.

Sample Preparation and Extraction

A common procedure for extracting Sulfachloropyridazine from biological matrices such as
tissue involves solid-liquid extraction.
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Protocol for Liver Samples:

Weigh 2 £ 0.02 g of the liver sample into a 50-mL polypropylene tube.[10]

Fortify the sample with an internal standard solution (e.g., Sulfachloropyridazine-13C6 or a
similar labeled compound like Sulfamethazine-13C6).[10][11]

Allow the sample to rest for 15 minutes.[10][11]
Add 15 mL of water and vortex for 10 minutes.[10]

Add 15 pL of 1M NaOH and vortex for another 15 minutes, followed by sonication for 5
minutes.[10][11]

Adjust the pH to 7.8-8.0 with 10% v/v HCI.[10][11]

Perform a liquid-liquid extraction with ethyl acetate, repeating the extraction step three times.
[10]

Combine the organic phases and evaporate to dryness under a stream of nitrogen.[10]

Reconstitute the residue in a suitable mobile phase for analysis.[10]

Analytical Instrumentation and Conditions

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-

MS/MS) is the preferred method for the analysis of Sulfachloropyridazine.
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Parameter Typical Conditions Reference(s)

Chromatographic Column C18 reverse-phase column [12]

i Acetonitrile and a pH 3.0 buffer
Mobile Phase _ [12]
solution (e.g., 30:70, v/v)

Flow Rate 0.8 mL/min [12]

UV at 272.0 nm or MS/MS in
Detection Multiple Reaction Monitoring [12][13]
(MRM) mode

Sulfachloropyridazine-13C6 or
Internal Standard i [11][13]
Sulfamethazine-13C6

Mechanism of Action (Unlabeled
Sulfachloropyridazine)

As a sulfonamide antibiotic, Sulfachloropyridazine acts by inhibiting the bacterial synthesis of
dihydrofolic acid. It is a competitive inhibitor of the enzyme dihydropteroate synthase, which is
essential for the conversion of para-aminobenzoic acid (PABA) into dihydrofolic acid, a
precursor for DNA synthesis.[5][14]

Visualizations
Logical Workflow for Quantitative Analysis

The following diagram illustrates the role of Sulfachloropyridazine-13C6 as an internal
standard in a typical quantitative analytical workflow.
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Quantitative Analysis Workflow

Structural Relationship
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This diagram shows the structural relationship between the unlabeled analyte and its

isotopically labeled internal standard.

Sulfachloropyridazine
(Analyte)

Sulfachloropyridazine-13C6
(Internal Standard)
(13C labeled benzene ring)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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